Cas no 1251014-69-3 (tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,5-a1,4diazepine-8-carboxylate)

• Product Name: tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,5-a1,4diazepine-8-carboxylate
• CAS No: 1251014-69-3
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• MDL: MFCD17017162
• CID: 4564915
• PubChem ID: 71305801
• Update Time: 2025-05-20

tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,5-a1,4diazepine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxymethyl-6,7-Dihydro-5H,9H-Imidazo[1,5-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester
• tert-Butyl 1-(hydroxymethyl)-6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepine-8(9H)-carboxylate
• tert-Butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine-8-carboxylate
• BAC01469
• AM805359
• W14809
• tert-butyl 1-(hydroxymethyl)-5H,6H,7H,8H,9H-imidazo[1,5-a][1,4]diazepine-8-carboxylate
• 1-Hydroxymethyl-6,7-dihydro-5H,9H-imidazo[1,5-a][1
• MFCD17017162
• AS-74660
• tert-Butyl1-(hydroxymethyl)-6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepine-8(9H)-carboxylate
• AKOS027429019
• 1-Hydroxymethyl-6,7-dihydro-5H,9H-imidazo[1,5-a][1,4]diazepine-8-carboxylic acid t-butyl ester
• 8-Boc-1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine
• 1251014-69-3
• CS-0038356
• tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,5-a1,4diazepine-8-carboxylate

• MDL： MFCD17017162
• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(18)15-5-4-6-16-9-14-10(8-17)11(16)7-15/h9,17H,4-8H2,1-3H3
• InChI Key： NHLCFNNJLKGBEP-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(CO)N=CN2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines Imidazodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines

Additional information on tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,5-a1,4diazepine-8-carboxylate

Comprehensive Overview of tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine-8-carboxylate (CAS No. 1251014-69-3)

The compound tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine-8-carboxylate (CAS No. 1251014-69-3) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a tetrahydroimidazo[1,5-a][1,4]diazepine core, makes it a valuable building block for the development of novel therapeutic agents. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and its role in synthesizing bioactive molecules.

In recent years, the demand for tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine-8-carboxylate has surged, driven by advancements in medicinal chemistry and the growing interest in heterocyclic compounds. The compound's imidazo[1,5-a][1,4]diazepine scaffold is particularly noteworthy, as it mimics structural motifs found in many FDA-approved drugs. This has led to increased curiosity about its synthetic routes, purity standards, and scalability—topics often explored in academic and industrial forums.

One of the most frequently asked questions about CAS No. 1251014-69-3 revolves around its stability and storage conditions. Given the presence of a hydroxymethyl group and a tert-butyl carboxylate moiety, the compound requires careful handling to prevent degradation. Proper storage under inert atmospheres and low temperatures is recommended to maintain its integrity. These considerations are critical for researchers aiming to utilize this compound in multi-step synthetic pathways.

The synthesis of tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine-8-carboxylate often involves multi-step reactions, including cyclization and protection-deprotection strategies. Recent publications highlight innovative methods to improve yield and reduce byproducts, addressing a common pain point for synthetic chemists. Additionally, the compound's role in constructing imidazo[1,5-a][1,4]diazepine-based libraries for high-throughput screening has garnered attention, aligning with the trend toward fragment-based drug design.

From an SEO perspective, keywords such as "tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine-8-carboxylate supplier" and "CAS 1251014-69-3 synthesis protocol" are highly searched, reflecting the compound's commercial and academic relevance. Furthermore, discussions about its potential as a precursor for central nervous system (CNS) therapeutics have gained traction, linking it to broader trends in neuroscience research. This intersection of chemistry and biology makes the compound a focal point for interdisciplinary studies.

In conclusion, tert-butyl 1-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepine-8-carboxylate (CAS No. 1251014-69-3) represents a versatile and scientifically significant molecule. Its applications span drug development, material science, and beyond, making it a subject of ongoing exploration. As research continues to uncover its full potential, this compound is poised to remain a key player in the landscape of modern synthetic chemistry.